Cas no 2098005-18-4 (Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate
• CAS No: 2098005-18-4
• MF: C₁₄H₁₉FN₂O₂
• MW: 266.311267137527
• CID: 5041033
• Update Time: 2025-06-28

Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate
• tert-butyl 3-fluoro-3-pyridin-4-ylpyrrolidine-1-carboxylate
• Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H19FN2O2/c1-13(2,3)19-12(18)17-9-6-14(15,10-17)11-4-7-16-8-5-11/h4-5,7-8H,6,9-10H2,1-3H3
• InChI Key： RIYZBYSYZRMHAR-UHFFFAOYSA-N
• SMILES： FC1(C2C=CN=CC=2)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate

Research Brief on Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate (CAS: 2098005-18-4)

In recent years, the compound Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate (CAS: 2098005-18-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and pyridine moiety, has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. The presence of a fluorine atom at the 3-position of the pyrrolidine ring enhances its metabolic stability and bioavailability, making it an attractive candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of this compound. The researchers employed a multi-step synthetic route to optimize the yield and purity of Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate, highlighting the importance of protecting group strategies and fluorination techniques. The study also investigated the compound's binding affinity to various neurotransmitter receptors, revealing selective modulation of serotonin and dopamine receptors, which could have implications for treating psychiatric disorders such as depression and schizophrenia.

Another significant advancement was reported in a preclinical study focusing on the anti-inflammatory effects of this compound. The research demonstrated that Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's favorable pharmacokinetic profile, with good oral bioavailability and minimal toxicity in animal models.

In addition to its therapeutic potential, the structural features of Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate have made it a valuable intermediate in organic synthesis. Recent publications have described its use in the construction of complex heterocyclic frameworks, which are often found in bioactive molecules. For instance, it has been utilized as a key building block in the synthesis of kinase inhibitors and G protein-coupled receptor (GPCR) modulators, further underscoring its versatility in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, potential off-target effects, and long-term safety profiles need to be addressed in future studies. Nevertheless, the growing body of research on Tert-butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate (CAS: 2098005-18-4) highlights its potential as a multifaceted tool in drug discovery and development. Continued exploration of its pharmacological properties and synthetic applications is expected to yield further insights and opportunities for therapeutic innovation.